Cas no 82889-99-4 (5-Cis iloprost)

• Product Name: 5-Cis iloprost
• CAS No: 82889-99-4
• MF: C₂₂H₃₂O₄
• MW: 360.487087249756
• CID: 2180045
• PubChem ID: 10937300
• Update Time: 2025-08-02

5-Cis iloprost Chemical and Physical Properties

Names and Identifiers

• 5-Cis iloprost
• iloprost
• HMS3650E08
• ZK-363775
• 82889-99-4
• 5-cis Ciloprost
• 15(R)-Iloprost
• (Z)-Iloprost
• 6,9alpha-methylene-11alpha,15S-dihydroxy-16-methyl-prosta-5Z,13E-dien-18-yn-1-oic acid
• HY-A0096A
• PD020441
• SR-01000946274
• SR-01000946274-1
• 85026-51-3
• CS-0110321
• (5Z)-5-[(3aS,4R,5R,6aS)-5-hydroxy-4-[(E,3S)-3-hydroxy-4-methyloct-1-en-6-ynyl]-3,3a,4,5,6,6a-hexahydro-1H-pentalen-2-ylidene]pentanoic acid
• SCHEMBL13386495

• Inchi： 1S/C22H32O4/c1-3-4-7-15(2)20(23)11-10-18-19-13-16(8-5-6-9-22(25)26)12-17(19)14-21(18)24/h8,10-11,15,17-21,23-24H,5-7,9,12-14H2,1-2H3,(H,25,26)/b11-10+,16-8-/t15?,17-,18+,19-,20+,21+/m0/s1
• InChI Key： HIFJCPQKFCZDDL-UGQITTIWSA-N
• SMILES： O[C@@H]1C[C@@H]2C/C(=C/CCCC(=O)O)/C[C@@H]2[C@H]1/C=C/[C@H](C(C)CC#CC)O

Computed Properties

• Exact Mass: 360.23000
• Monoisotopic Mass: 360.23005950Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 8
• Complexity: 606
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76000
• LogP: 3.54130

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons Saturated hydrocarbons Alkanes

Additional information on 5-Cis iloprost

Professional Introduction to Compound with CAS No. 82889-99-4 and Product Name: 5-Cis iloprost

The compound with the CAS number 82889-99-4 is a well-documented molecule in the field of pharmaceutical chemistry, specifically recognized by the product name 5-Cis iloprost. This compound belongs to the class of prostaglandin analogs, which have garnered significant attention due to their diverse biological activities and therapeutic potential. 5-Cis iloprost, in particular, has been extensively studied for its role in modulating vascular tone and its implications in treating various cardiovascular conditions.

5-Cis iloprost is a synthetic derivative of prostaglandin I2 (PGI2), also known as prostacyclin. The unique cis configuration at the 5-position of the cyclopentane ring is crucial for its pharmacological properties. This geometric arrangement enhances its binding affinity to the prostacyclin receptor (IP receptor), which is a G-protein coupled receptor involved in vasodilation, platelet aggregation inhibition, and other physiological processes. The precise stereochemistry of 5-Cis iloprost contributes to its selectivity and efficacy in therapeutic applications.

Recent advancements in the field of molecular pharmacology have highlighted the importance of 5-Cis iloprost in managing pulmonary arterial hypertension (PAH). Clinical trials have demonstrated that this compound can significantly improve pulmonary vascular resistance and exercise capacity in patients with PAH. The mechanism of action involves activation of the IP receptor, leading to relaxation of pulmonary arteries and reduction in platelet aggregation. These findings have positioned 5-Cis iloprost as a promising therapeutic agent for PAH patients who have limited response to existing treatments.

The synthesis and structural optimization of 5-Cis iloprost have been subjects of extensive research. Modern synthetic methodologies have enabled the production of high-purity forms of this compound, which are essential for rigorous preclinical and clinical studies. Techniques such as chiral resolution and stereoselective synthesis have been employed to ensure the correct stereochemical configuration of 5-Cis iloprost, thereby maximizing its therapeutic efficacy.

In addition to its cardiovascular applications, 5-Cis iloprost has shown potential in other therapeutic areas. Studies have indicated that this compound may play a role in preventing restenosis after angioplasty by inhibiting smooth muscle cell proliferation and migration. Furthermore, its anti-inflammatory properties have been explored in models of acute lung injury, suggesting its potential as a novel treatment for respiratory disorders.

The pharmacokinetic profile of 5-Cis iloprost is another critical aspect that has been thoroughly investigated. Unlike native prostacyclin, which has a short half-life due to rapid metabolism, synthetic analogs like 5-Cis iloprost exhibit improved stability and longer duration of action. This enhanced pharmacokinetic profile makes 5-Cis iloprost more suitable for repeated dosing regimens, thereby improving patient compliance and treatment outcomes.

Regulatory considerations have also been a focal point in the development of 5-Cis iloprost as a pharmaceutical agent. Compliance with Good Manufacturing Practices (GMP) ensures that the compound is produced under stringent quality control conditions, guaranteeing consistency and safety for patients. Additionally, ongoing clinical trials are essential for securing regulatory approval and expanding the therapeutic indications of 5-Cis iloprost.

The future direction of research on 5-Cis iloprost includes exploring novel delivery systems that could further enhance its bioavailability and targeted action. Nanotechnology-based formulations, such as liposomes or polymeric nanoparticles, are being investigated as potential carriers for this compound. These advanced delivery systems could enable localized release at sites of interest, thereby minimizing systemic side effects and improving therapeutic efficacy.

Collaborative efforts between academic institutions and pharmaceutical companies are crucial for advancing the development of 5-Cis iloprost. Such partnerships facilitate the sharing of resources, expertise, and data, which are essential for conducting comprehensive preclinical and clinical studies. The integration of computational modeling and high-throughput screening techniques can also accelerate the discovery of new analogs with improved properties.

In conclusion, 5-Cis iloprost (CAS No. 82889-99-4) represents a significant advancement in the treatment of cardiovascular and pulmonary diseases. Its unique stereochemistry, potent biological activity, and favorable pharmacokinetic profile make it a valuable therapeutic option for patients with conditions such as pulmonary arterial hypertension. Continued research and development efforts will further refine its applications and expand its therapeutic reach.